Cas no 2102411-28-7 (di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate)

• Product Name: di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate
• CAS No: 2102411-28-7
• MF: C₂₄H₃₂N₂O₆
• MW: 444.520687103271
• MDL: MFCD31555265
• CID: 4637248
• Update Time: 2025-06-14

di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate Chemical and Physical Properties

Names and Identifiers

• di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate(WXC06165)
• di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate

• MDL： MFCD31555265
• InChI Key： DGWUOUOPAFEZMP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1OCCOC1C=CC=CC=1NC(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Additional information on di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate

Comprehensive Overview of Di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate (CAS No. 2102411-28-7)

The compound di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate (CAS No. 2102411-28-7) is a specialized organic molecule with significant applications in pharmaceutical intermediates, polymer science, and advanced material synthesis. Its unique structure, featuring tert-butyl carbamate groups linked via an ethylene glycol-bridged diphenylene scaffold, makes it a versatile building block for researchers. The dicarbamate functionality and phenylene-oxy backbone contribute to its stability and reactivity, enabling its use in controlled drug delivery systems and high-performance polymers.

In recent years, the demand for customized carbamate derivatives like this compound has surged due to their role in developing targeted therapeutics and biodegradable materials. A trending topic in scientific forums revolves around "green chemistry alternatives," where di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate is explored as a potential candidate for eco-friendly catalytic processes. Its low toxicity profile and thermal stability align with the industry's shift toward sustainable practices, addressing frequent search queries such as "non-toxic polymer additives" and "safe pharmaceutical excipients."

From a synthetic chemistry perspective, the compound's CAS No. 2102411-28-7 is often referenced in patents related to photoactive materials and self-healing coatings. Researchers highlight its ability to form hydrogen-bonded networks, a property leveraged in "smart materials" applications. This aligns with the growing interest in "stimuli-responsive polymers"—a frequently searched term in AI-driven literature reviews. The ethylene glycol spacer in its structure enhances solubility in polar solvents, making it advantageous for aqueous-phase reactions, another hotspot in modern organic synthesis.

Analytical studies of di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate emphasize its characterization via NMR spectroscopy and mass spectrometry, techniques commonly queried by analytical chemists. Its crystalline nature allows for precise X-ray diffraction analysis, contributing to the "structure-property relationship" discussions prevalent in material science circles. Notably, the compound's hydrolytic stability under physiological conditions has sparked investigations into its utility for prodrug design, a trending subtopic in medicinal chemistry.

Industrial adoption of this compound is evident in patent filings for high-durability adhesives and electronic encapsulation materials. Its bis-carbamate groups provide sites for further functionalization, meeting the demand for "modular chemical platforms"—a key phrase in recent R&D reports. Furthermore, the compound's compatibility with click chemistry protocols answers frequent search trends about "versatile coupling reagents." As regulatory frameworks evolve, its REACH compliance status positions it favorably for European market applications.

Emerging research explores the compound's role in supramolecular chemistry, particularly in constructing host-guest complexes. This intersects with the popular query "molecular recognition systems" in academic databases. The tert-butyl protecting groups offer orthogonal deprotection strategies, a feature highlighted in organic synthesis tutorials. With the rise of computational chemistry, molecular docking studies predict its potential as a protein-binding scaffold, addressing another high-traffic search area in bioinformatics.

In conclusion, di-tert-butyl ((ethane-1,2-diylbis(oxy))bis(2,1-phenylene))dicarbamate (CAS No. 2102411-28-7) represents a multifaceted compound bridging pharmaceutical innovation and advanced material development. Its structural attributes cater to contemporary needs in sustainable chemistry, precision medicine, and functional materials, making it a subject of persistent interest across interdisciplinary research communities.